Cas no 150698-72-9 (1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 150698-72-9
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• MDL: MFCD13173132
• CID: 99807
• PubChem ID: 19971583
• Update Time: 2024-11-01

1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloropyridin-3-yl)-2,2,2-trifluoroethanone
• Ethanone,1-(6-chloro-3-pyridinyl)-2,2,2-trifluoro-
• Ethanone, 1-(6-chloro-3-pyridinyl)-2,2,2-trifluoro- (9CI)
• 1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one
• EN300-1268586
• DTXSID60601572
• AKOS016014705
• Z1269214164
• 1-(6-Chloropyridin-3-yl)-2,2,2-trifluoroethanone hydrate
• SCHEMBL8848435
• ETHANONE, 1-(6-CHLORO-3-PYRIDINYL)-2,2,2-TRIFLUORO-
• 2-Chloro-5-trifluoroacetylpyridine
• 150698-72-9
• CS-0308667
• J-503466
• A884142
• 1-(6-CHLORO-3-PYRIDINYL)-2,2,2-TRIFLUORO-ETHANONE
• AB66548
• DB-276166

• MDL： MFCD13173132
• Inchi： 1S/C7H3ClF3NO/c8-5-2-1-4(3-12-5)6(13)7(9,10)11/h1-3H
• InChI Key： SYPJJBWXFXEFFO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 208.98559
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 255.5±35.0 ºC (760 Torr),
• Flash Point: 108.3±25.9 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 29.96